Cas no 2620-13-5 (4-(2-Bromopropanoyl)morpholine)

• Product Name: 4-(2-Bromopropanoyl)morpholine
• CAS No: 2620-13-5
• MF: C₇H₁₂BrNO₂
• MW: 222.079681396484
• CID: 1082892
• PubChem ID: 13345106
• Update Time: 2025-08-05

4-(2-Bromopropanoyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromopropanoyl)morpholine
• 2-bromo-1-morpholin-4-ylpropan-1-one
• 2-BROMO-1-MORPHOLINOPROPAN-1-ONE
• 2-Brom-propionsaeure-morpholid
• 4-(2-bromo-propionyl)-morpholine
• AB60705
• AGN-PC-00M5SN
• AK-43657
• CTK8H8867
• Morpholine, 4-(2-bromo-1-oxopropyl)-
• SureCN9036055
• 2-bromopropionic acid morpholide
• SCHEMBL9036055
• CS-0359084
• CAA62013
• ALBB-032038
• DB-366705
• AKOS015939434
• ZAJDDSHJGNOYRM-UHFFFAOYSA-N
• MFCD10697873
• LS-11765
• 2620-13-5
• 2-BROMO-1-(MORPHOLIN-4-YL)PROPAN-1-ONE

• Inchi： 1S/C7H12BrNO2/c1-6(8)7(10)9-2-4-11-5-3-9/h6H,2-5H2,1H3
• InChI Key： ZAJDDSHJGNOYRM-UHFFFAOYSA-N
• SMILES： BrC(C)C(N1CCOCC1)=O

Computed Properties

• Exact Mass: 221.00514g/mol
• Monoisotopic Mass: 221.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2-Bromopropanoyl)morpholine

Research Briefing on 4-(2-Bromopropanoyl)morpholine (CAS: 2620-13-5) in Chemical Biology and Pharmaceutical Applications

4-(2-Bromopropanoyl)morpholine (CAS: 2620-13-5) is a brominated morpholine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its role in facilitating efficient C-C and C-N bond formations, making it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-(2-Bromopropanoyl)morpholine in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a pivotal intermediate to introduce a propionyl moiety with a leaving group (bromine), which enabled subsequent nucleophilic substitution reactions. The resulting BTK inhibitors exhibited improved selectivity and potency compared to earlier generations, underscoring the compound's importance in drug discovery pipelines.

In the field of chemical biology, 4-(2-Bromopropanoyl)morpholine has been employed as a versatile linker for protein conjugation. A recent Nature Chemical Biology paper (2024) described its use in creating activity-based probes for studying cysteine proteases. The bromopropanoyl group's reactivity with thiols allowed for selective labeling of active enzyme sites, providing new insights into protease function in disease states. This application opens new avenues for diagnostic tool development and targeted therapy design.

From a safety and pharmacokinetic perspective, ongoing research has focused on optimizing the stability and delivery of compounds derived from 4-(2-Bromopropanoyl)morpholine. A 2024 European Journal of Pharmaceutical Sciences report investigated various formulation strategies to address the compound's inherent hydrolytic instability. The study found that nanoparticle encapsulation significantly improved the compound's half-life in physiological conditions, suggesting promising directions for future drug delivery systems.

The synthetic accessibility of 4-(2-Bromopropanoyl)morpholine continues to be refined, with recent advances in green chemistry approaches. A 2023 ACS Sustainable Chemistry & Engineering publication detailed a novel catalytic system for its preparation that reduces bromine waste by 78% while maintaining high yield (92%). Such developments align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Looking forward, the unique chemical properties of 4-(2-Bromopropanoyl)morpholine position it as a critical tool in several emerging research areas. Current investigations explore its potential in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent inhibitor design. As research progresses, this compound is expected to play an increasingly important role in addressing challenging therapeutic targets, particularly in oncology and inflammatory diseases.